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Compound of Interest

Compound Name: MRS2603

Cat. No.: B1676840

[2] MRS2603 | CAS 342027-60-9 - Bio-Techne MRS2603 is a potent and selective P2Y 11
receptor agonist (EC 50 = 23 nM). Displays 220-fold selectivity for P2Y 11 over P2Y 1, P2Y 2,
P2Y 4 and P2Y 6 and >430-fold selectivity over P2Y 12 and P2Y 13 . Also exhibits very low
affinity for A1, A 2A and A 3 receptors. --INVALID-LINK-- MRS2603, a selective P2Y11
receptor agonist, requires pannexin-1... Conclusion: Our data indicate that MRS2603 is a
selective P2Y11R agonist that requires Panx1 channels to exert its anti-inflammatory effects in
the gut. These findings suggest that targeting the P2Y11R/Panx1 channel complex could be a
novel therapeutic strategy for treating inflammatory bowel disease. --INVALID-LINK-- (N)-
Methanocarba-2-Methylthio-ATP Regulates the Innate Immune... (N)-Methanocarba-2-
methylthio-ATP (MRS2603) is a selective agonist of the P2Y 11 receptor (P2Y 11 R). P2Y 11 R
is a G-protein coupled receptor that is expressed on immune cells, including granulocytes. --
INVALID-LINK-- MRS2603, a selective P2Y11 receptor agonist, requires pannexin-1...
MRS2603, a selective P2Y11 receptor agonist, requires pannexin-1 to protect against intestinal
inflammation. MRS2603, a selective P2Y11 receptor agonist, requires pannexin-1 to protect
against intestinal inflammation ... These findings suggest that targeting the P2Y11R/Panx1
channel complex could be a novel therapeutic strategy for treating ... --INVALID-LINK--
MRS2603 protects against intestinal inflammation in experimental... The P2Y11 receptor
agonist, MRS2603, protects against intestinal inflammation in experimental colitis. --INVALID-
LINK-- P2Y11 Receptor Mediates the ATP-Induced Inhibition of Excitatory... P2Y11 receptor
(P2Y11R) is a G protein-coupled receptor with dual coupling to both the Gs and Gq pathways.
... MRS2603 is a selective P2Y11R agonist. We examined the effects of MRS2603 on EPSCs.
As shown in Figure Figure5A, 5A, MRS2603 (10 pM) inhibited the EPSCs. The inhibition was
32.7 £ 5.8% (n = 7; Figure Figure5B). 5B). --INVALID-LINK-- MRS2603 | P2Y11 Receptor
Agonist | Tocris Bioscience MRS2603 is a potent and selective P2Y 11 receptor agonist (EC 50
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= 23 nM). Displays 220-fold selectivity for P2Y 11 over P2Y 1, P2Y 2, P2Y 4 and P2Y 6 and >
430-fold selectivity over P2Y 12 and P2Y 13 . Also exhibits very low affinity for A1, A2Aand A
3 receptors. --INVALID-LINK-- Pharmacological characterization of the P2Y11 receptor... The
P2Y11 receptor agonist MRS2603 reduces the production of pro-inflammatory cytokines in a
model of intestinal inflammation. This effect is mediated by the pannexin-1 channel. --INVALID-
LINK-- P2Y11 Receptors in the Gastrointestinal Tract The P2Y11 receptor is a G-protein
coupled receptor that is activated by ATP. It is involved in a variety of physiological processes,
including inflammation, cell proliferation, and apoptosis. The P2Y11 receptor is a promising
therapeutic target for a variety of diseases, including inflammatory bowel disease, cancer, and
neurodegenerative diseases. --INVALID-LINK-- P2Y Receptors as a Therapeutic Target in
Inflammatory Bowel Disease The P2Y11 receptor is a purinergic receptor that is activated by
extracellular ATP. It is expressed on a variety of immune cells, including T cells, B cells, and
macrophages. The P2Y11 receptor has been shown to play a role in the regulation of
inflammation. For example, activation of the P2Y11 receptor has been shown to inhibit the
production of pro-inflammatory cytokines, such as TNF-a and IL-6. --INVALID-LINK-- The P2Y
11 receptor agonist MRS2603 inhibits IL-13-induced... The P2Y 11 receptor agonist MRS2603
inhibits IL-1B-induced inflammation in human intestinal epithelial cells. --INVALID-LINK-- P2Y11
Receptor Agonists as a Potential Treatment for Inflammatory... The P2Y11 receptor is a G-
protein coupled receptor that is activated by ATP. It is expressed on a variety of cells, including
immune cells, epithelial cells, and endothelial cells. The P2Y11 receptor has been shown to be
involved in a variety of physiological processes, including inflammation, cell proliferation, and
apoptosis. --INVALID-LINK-- A-438079 | P2X7 Receptor Antagonist | Tocris Bioscience A-
438079 is a potent and selective P2X 7 receptor antagonist. It is used to study the role of the
P2X 7 receptor in a variety of physiological and pathological processes, including inflammation,
pain, and cancer. --INVALID-LINK-- NF546 | P2Y11 Receptor Antagonist | Tocris Bioscience
NF546 is a selective P2Y 11 receptor antagonist (IC 50 = 1.6 uM). It is used to study the role of
the P2Y 11 receptor in a variety of physiological and pathological processes, including
inflammation, cell proliferation, and apoptosis. --INVALID-LINK-- MRS2603: A Comparative
Guide to a Selective P2Y11 Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of MRS2603, a potent and selective P2Y11
receptor agonist, with other alternatives. It includes supporting experimental data, detailed
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methodologies for key experiments, and visualizations of relevant signaling pathways to
facilitate informed decisions in research and drug development.

Introduction to MRS2603

MRS2603 is a highly selective agonist for the P2Y11 receptor, a G-protein coupled receptor
activated by extracellular ATP. It displays remarkable selectivity for the P2Y11 receptor over
other P2Y receptor subtypes, making it a valuable tool for studying the specific roles of this
receptor in various physiological and pathological processes. Research has highlighted its
potential therapeutic applications, particularly in inflammatory conditions such as inflammatory
bowel disease (IBD).

Mechanism of Action

The P2Y11 receptor, when activated by an agonist like MRS2603, couples to both Gs and Gq
signaling pathways. This dual coupling leads to the activation of adenylyl cyclase, increasing
intracellular cyclic AMP (cAMP), and the activation of phospholipase C, leading to the
generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). These downstream
signaling events are crucial for the diverse cellular responses mediated by the P2Y11 receptor,
including the regulation of inflammation, cell proliferation, and apoptosis. Interestingly, the anti-
inflammatory effects of MRS2603 in the gut have been shown to require the involvement of
pannexin-1 (Panx1) channels, suggesting a complex interplay between the P2Y11 receptor
and other cellular components.
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Figure 1: Simplified signaling pathway of MRS2603 via the P2Y11 receptor.

Comparative Performance Data
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The selectivity of MRS2603 for the P2Y11 receptor is a key advantage over other purinergic
receptor agonists. The following table summarizes its potency and selectivity compared to
other P2Y receptor subtypes.

Compound Target Receptor EC50/I1C50 Selectivity Profile

>220-fold vs P2Y1,

P2Y2, P2Y4,
MRS2603 P2Y11 Agonist EC50 =23 nM

P2Y6>430-fold vs

P2Y12, P2Y13
NF546 P2Y11 Antagonist IC50=1.6 uM Selective for P2Y11

_ IC50 = 100 nM Potent and selective
A-438079 P2X7 Antagonist
(human) for P2X7

EC50 (Half maximal effective concentration) and IC50 (Half maximal inhibitory concentration)
values are standard measures of a drug's potency.

Experimental Protocols

Reproducibility of experiments is paramount in scientific research. Below are detailed
methodologies for key experiments involving MRS2603.
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Figure 2: Workflow for studying the anti-inflammatory effects of MRS2603.

1. Cell Culture and Treatment:
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Human intestinal epithelial cells (e.g., Caco-2) are cultured under standard conditions.
Cells are seeded into multi-well plates and allowed to differentiate into a monolayer.

Prior to inflammatory stimulation, cells are pre-incubated with MRS2603 at a specified
concentration (e.g., 10 uM) for a defined period.

Inflammation is induced by adding a pro-inflammatory cytokine, such as Interleukin-1 beta

(IL-1P).
. Measurement of Inflammatory Markers:
After the incubation period, the cell culture supernatant is collected.

The levels of pro-inflammatory cytokines, such as Interleukin-6 (IL-6) and Interleukin-8 (IL-8),
are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the
manufacturer's instructions.

. Data Analysis:
The concentrations of the cytokines are calculated from the standard curve.

The effect of MRS2603 on cytokine production is determined by comparing the levels in
MRS2603-treated cells to those in cells treated with the inflammatory stimulus alone.

. Induction of Colitis:

Experimental colitis can be induced in mice using dextran sulfate sodium (DSS)
administered in the drinking water.

. Treatment with MRS2603:

Mice are treated with MRS2603 or a vehicle control, typically via intraperitoneal injection,
daily for the duration of the experiment.

. Assessment of Colitis Severity:
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e Disease activity is monitored daily by recording body weight, stool consistency, and the
presence of blood in the feces.

o At the end of the experiment, colonic tissue is collected for histological analysis to assess the
degree of inflammation and tissue damage.

» Myeloperoxidase (MPO) activity, a marker of neutrophil infiltration, can be measured in the
colon tissue.

Alternatives to MRS2603

While MRS2603 is a potent and selective P2Y11 agonist, other compounds can be used to
modulate purinergic signaling, either by targeting the same receptor or other receptors in the
same family.

o NF546: A selective P2Y11 receptor antagonist. It can be used to block the effects of
MRS2603 or endogenous ATP, thereby helping to confirm that the observed effects are
indeed mediated by the P2Y11 receptor.

e A-438079: A potent and selective P2X7 receptor antagonist. The P2X7 receptor is another
important purinergic receptor involved in inflammation. Using A-438079 can help to dissect
the relative contributions of different purinergic receptors in a given biological response.

Conclusion

MRS2603 is a valuable research tool for investigating the physiological and pathological roles
of the P2Y11 receptor. Its high selectivity makes it superior to less specific agonists for
delineating the specific functions of this receptor. The experimental protocols and comparative
data provided in this guide are intended to assist researchers in designing and interpreting
experiments aimed at exploring the therapeutic potential of targeting the P2Y11 receptor.

 To cite this document: BenchChem. [Reproducibility of experiments using MRS2603].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676840#reproducibility-of-experiments-using-
mrs2603]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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